Cas no 1805237-11-9 (6-Chloro-3-iodo-2-phenylpyridine)
6-Chloro-3-iodo-2-phenylpyridine is a halogenated pyridine derivative with significant utility in synthetic organic chemistry and pharmaceutical research. The presence of chloro and iodo substituents at the 6- and 3-positions, respectively, enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, making it a valuable intermediate for constructing complex heterocyclic systems. The phenyl group at the 2-position further diversifies its applications in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined structure and high purity ensure consistent performance in nucleophilic substitutions and metal-catalyzed transformations. This compound is particularly suited for researchers seeking versatile building blocks for drug discovery and material science applications.
1805237-11-9 structure
Product Name:6-Chloro-3-iodo-2-phenylpyridine
CAS No:1805237-11-9
MF:C11H7ClIN
MW:315.537453889847
CID:4902756
Update Time:2025-06-07
6-Chloro-3-iodo-2-phenylpyridine Chemical and Physical Properties
Names and Identifiers
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- 6-Chloro-3-iodo-2-phenylpyridine
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- Inchi: 1S/C11H7ClIN/c12-10-7-6-9(13)11(14-10)8-4-2-1-3-5-8/h1-7H
- InChI Key: IXEVSJWIRFBOJY-UHFFFAOYSA-N
- SMILES: IC1=CC=C(N=C1C1C=CC=CC=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 182
- XLogP3: 4.1
- Topological Polar Surface Area: 12.9
6-Chloro-3-iodo-2-phenylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029010150-250mg |
6-Chloro-3-iodo-2-phenylpyridine |
1805237-11-9 | 95% | 250mg |
$940.80 | 2022-04-01 | |
| Alichem | A029010150-1g |
6-Chloro-3-iodo-2-phenylpyridine |
1805237-11-9 | 95% | 1g |
$3,155.55 | 2022-04-01 |
6-Chloro-3-iodo-2-phenylpyridine Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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